Cas no 2411294-05-6 (N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide)

• Product Name: N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide
• CAS No: 2411294-05-6
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 6296353
• PubChem ID: 154879886
• Update Time: 2025-06-13

N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide
• EN300-7560804
• Z3687616209
• 2411294-05-6

• Inchi： 1S/C13H12N2O2S/c16-13(11-7-17-11)14-6-12-15-10(8-18-12)9-4-2-1-3-5-9/h1-5,8,11H,6-7H2,(H,14,16)
• InChI Key： NOWNVDKUJHLMSF-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1CNC(C1CO1)=O

Computed Properties

• Exact Mass: 260.06194880g/mol
• Monoisotopic Mass: 260.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.8Ų

Additional information on N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide

N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide: A Comprehensive Overview

N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide (CAS No. 2411294-05-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.

The structural integrity of N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide is a testament to its versatility. The presence of a thiazole ring, a well-documented pharmacophore in medicinal chemistry, contributes to its potential biological activity. Thiazole derivatives are known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a phenyl group further enhances its molecular complexity, potentially influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide has emerged as a compound of interest due to its unique chemical profile. The oxirane (epoxide) moiety in its structure is particularly noteworthy, as it can participate in various chemical reactions, making it a versatile intermediate in synthetic chemistry.

The compound's potential applications extend to the realm of drug development. Its structural features suggest that it may interact with biological macromolecules such as enzymes and receptors. This interaction is crucial for the development of drugs that can modulate physiological processes effectively. Current research is exploring its potential as an intermediate in the synthesis of more complex molecules designed to target specific diseases.

One of the most exciting aspects of N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide is its role in the development of new therapeutic agents. The thiazole ring is a key component in many bioactive molecules, and its combination with other functional groups can lead to compounds with novel mechanisms of action. For instance, studies have shown that derivatives of thiazole can inhibit the activity of certain enzymes involved in cancer progression.

The oxirane group in N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide also offers opportunities for further chemical manipulation. Epoxides are known for their reactivity and can be used to create new chemical entities through various transformations. This reactivity makes them valuable tools in synthetic organic chemistry and drug discovery.

In the context of biomedical research, the compound's potential extends beyond mere structural novelty. Its ability to interact with biological targets suggests that it could be used to develop new diagnostic tools or therapeutic strategies. For example, it could be modified to serve as a probe for studying enzyme mechanisms or as a lead compound for designing drugs that target specific diseases.

The synthesis of N-[(4-Phenyl-1,3-thiazol-2-yl)methyl]oxirane-2-carboxamide involves several sophisticated steps that highlight the ingenuity of modern synthetic chemistry. The process requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and precision.

The compound's stability under various conditions is another critical factor that contributes to its utility in research and development. Stability ensures that the compound can be stored and handled effectively without degradation, which is essential for both laboratory studies and potential clinical applications.

Economic feasibility is also an important consideration when evaluating the potential of a new compound like N-[(<strong>4</strong>-

The environmental impact of producing and using this compound is another aspect that merits consideration. Sustainable practices in synthetic chemistry are increasingly important as the demand for new chemicals grows. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption.

In conclusion, N-[(<strong>4</strong>-